Cas no 40377-35-3 (2-(4-Fluorophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(4-Fluorophenyl)-2-methylpropan-1-amine
• CAS No: 40377-35-3
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD09904312
• CID: 925696
• PubChem ID: 21251023
• Update Time: 2025-05-23

2-(4-Fluorophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-2-methyl-2-propylamine
• 2-(4-Fluoro-phenyl)-2-methyl-propylamine
• 2-AMINO-4-FLUOROPHENYL-2-METHYLPROPANE
• EN300-68806
• AKOS000302404
• MFCD09904312
• NS-01352
• 2-(4-fluorophenyl)-2-methylpropan-1-amine
• SCHEMBL1619364
• DHGRRSSFDBJARB-UHFFFAOYSA-N
• 40377-35-3
• Z725146590
• 2-(4-Fluorophenyl)-2-methylpropan-1-amine

• MDL： MFCD09904312
• Inchi： 1S/C10H14FN/c1-10(2,7-12)8-3-5-9(11)6-4-8/h3-6H,7,12H2,1-2H3
• InChI Key： DHGRRSSFDBJARB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)CN

Computed Properties

• Exact Mass: 167.11100
• Monoisotopic Mass: 167.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 228.1±15.0 °C at 760 mmHg
• Flash Point: 101.9±8.3 °C
• PSA: 26.02000
• LogP: 2.80580
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2-(4-Fluorophenyl)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Fluorophenyl)-2-methylpropan-1-amine

2-(4-Fluorophenyl)-2-methylpropan-1-amine: A Comprehensive Overview

2-(4-Fluorophenyl)-2-methylpropan-1-amine, also known by its CAS number 40377-35-3, is a versatile organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a fluorophenyl group with a methylpropaneamine moiety. The presence of the fluorine atom in the aromatic ring imparts distinct electronic and steric properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-(4-Fluorophenyl)-2-methylpropan-1-amine in drug discovery, particularly in the development of bioactive molecules. Its structure allows for easy functionalization, enabling researchers to explore its role as a building block for more complex compounds. For instance, modifications to the fluorine substituent or the amine group have shown promise in enhancing bioavailability and pharmacokinetic profiles, making it a valuable asset in medicinal chemistry.

The synthesis of 40377-35-3 has been optimized through various methodologies, including nucleophilic substitution and coupling reactions. These advancements have not only improved the yield but also reduced the environmental footprint of its production process. The compound's stability under various reaction conditions further underscores its suitability for large-scale manufacturing.

In terms of physical properties, 2-(4-Fluorophenyl)-2-methylpropan-1-amine exhibits a melting point of approximately 68°C and a boiling point around 185°C at standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in solution-phase reactions. Additionally, its ability to form stable salts with acids has been leveraged in pharmaceutical formulations to enhance dissolution rates and improve therapeutic efficacy.

The application of 40377-35-3 extends beyond drug development. It has found utility in agrochemicals, where its ability to act as a precursor for herbicides and insecticides has been extensively explored. Recent research has also delved into its potential as a chiral auxiliary in asymmetric synthesis, further expanding its role in organic chemistry.

The environmental impact of 2-(4-Fluorophenyl)-2-methylpropan-1-amine has been a topic of interest, with studies focusing on its biodegradation pathways and toxicity profiles. Regulatory bodies have established guidelines to ensure safe handling and disposal practices, minimizing risks to both human health and the environment.

In conclusion, 2-(4-Fluorophenyl)-2-methylpropan-1-amine, or CAS number 40377-35-3, stands as a pivotal compound in modern chemistry. Its adaptability, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation across multiple disciplines.